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Compound of Interest

Compound Name: Ammonium osmium chloride

Cat. No.: B076923 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the synthesis of ammonium hexachloroosmate(IV),

a compound of interest in various chemical and pharmaceutical research areas. The following

sections detail the chemical properties, synthesis protocols, and characterization data for this

inorganic compound.

Compound Overview
Ammonium hexachloroosmate(IV), with the chemical formula (NH₄)₂[OsCl₆], is an inorganic

complex salt. It consists of ammonium cations (NH₄⁺) and hexachloroosmate(IV) anions

([OsCl₆]²⁻). The compound typically appears as dark red to brown crystals.

Table 1: Physical and Chemical Properties of Ammonium Hexachloroosmate(IV)
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Property Value Reference

Chemical Formula (NH₄)₂[OsCl₆] [1]

Molar Mass 439.02 g/mol [2][3][4]

Appearance Dark red crystals [1]

Density 2.93 g/cm³ at 25 °C [2]

Melting Point 170 °C (sublimes) [2]

Solubility in Water Poorly soluble in cold water [1]

Crystal Structure Cubic [1]

Synthesis of Ammonium Hexachloroosmate(IV)
The synthesis of ammonium hexachloroosmate(IV) can be achieved through several routes.

The most common and reliable methods involve the reduction of a higher oxidation state

osmium species in a hydrochloric acid medium in the presence of ammonium ions.

This is a widely referenced method for preparing ammonium hexachloroosmate(IV). It involves

the reduction of the highly toxic and volatile osmium tetroxide (OsO₄).

Reaction Equation:

OsO₄ + 2NH₄Cl + 8HCl + 4FeCl₂ → (NH₄)₂[OsCl₆] + 4FeCl₃ + 4H₂O

Experimental Protocol:

Caution: Osmium tetroxide is extremely toxic and volatile. All operations involving OsO₄ must

be conducted in a certified fume hood with appropriate personal protective equipment (PPE),

including gloves, lab coat, and full-face respirator.

Preparation of Osmium Tetroxide Solution: In a fume hood, carefully prepare a solution of

osmium tetroxide in a suitable solvent, such as ethanol or hydrochloric acid.

Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a reflux condenser, place a solution of ammonium chloride (NH₄Cl) in
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concentrated hydrochloric acid (HCl).

Addition of Reducing Agent: To the stirred solution, add a solution of iron(II) chloride (FeCl₂)

in concentrated HCl.

Addition of Osmium Tetroxide: Slowly add the osmium tetroxide solution from the dropping

funnel to the reaction mixture. The color of the solution should change as the reaction

progresses.

Reaction Conditions: Heat the mixture gently under reflux for a specified period to ensure the

complete reduction of Os(VIII) to Os(IV).

Crystallization and Isolation: Allow the reaction mixture to cool slowly to room temperature,

and then cool further in an ice bath to promote crystallization of the product. The dark red

crystals of ammonium hexachloroosmate(IV) are then collected by filtration.

Washing and Drying: Wash the collected crystals with small portions of cold ethanol and then

diethyl ether to remove any soluble impurities. Dry the product in a desiccator over a suitable

drying agent.

Table 2: Typical Reagent Quantities and Conditions for Synthesis from OsO₄

Reagent/Parameter Quantity/Value

Osmium Tetroxide (OsO₄) 1.0 g

Ammonium Chloride (NH₄Cl) 0.42 g

Iron(II) Chloride (FeCl₂) 3.1 g

Concentrated HCl 50 mL

Reflux Time 2-4 hours

Expected Yield 70-85%

An alternative and often more convenient method involves the direct reaction of

hexachloroosmic acid (H₂OsCl₆) with ammonium chloride.
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Reaction Equation:

H₂OsCl₆ + 2NH₄Cl → (NH₄)₂[OsCl₆] + 2HCl

Experimental Protocol:

Preparation of Solutions: Prepare a saturated aqueous solution of ammonium chloride.

Prepare a solution of hexachloroosmic acid in dilute hydrochloric acid.

Reaction: Slowly add the ammonium chloride solution to the stirred hexachloroosmic acid

solution. A precipitate of ammonium hexachloroosmate(IV) will form immediately.

Digestion of Precipitate: Gently heat the mixture for a short period to encourage the

formation of larger, more easily filterable crystals.

Isolation and Purification: Cool the mixture and collect the crystalline product by filtration.

Wash the product with cold water, followed by ethanol and diethyl ether. Dry the final product

in a desiccator.

Table 3: Typical Reagent Quantities for Synthesis from H₂OsCl₆

Reagent Quantity

Hexachloroosmic Acid (H₂OsCl₆) 1.0 g

Ammonium Chloride (NH₄Cl) Stoichiometric amount in saturated solution

Expected Yield >90%

Characterization and Purity Analysis
The purity and identity of the synthesized ammonium hexachloroosmate(IV) can be confirmed

using various analytical techniques.

Table 4: Characterization Data for Ammonium Hexachloroosmate(IV)
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Technique Expected Result

X-ray Diffraction (XRD)

The powder XRD pattern should match the

reference pattern for the cubic crystal structure

of (NH₄)₂[OsCl₆].

Infrared (IR) Spectroscopy

The IR spectrum should show characteristic

absorption bands for the Os-Cl stretching

vibrations in the [OsCl₆]²⁻ anion (typically

around 300-350 cm⁻¹) and the N-H vibrations of

the ammonium cation.

Elemental Analysis

The experimentally determined weight

percentages of N, H, Os, and Cl should be in

close agreement with the calculated theoretical

values.

Signaling Pathways and Experimental Workflows
While "signaling pathways" are more commonly associated with biological systems, in the

context of chemical synthesis, this can be interpreted as reaction pathways or experimental

workflows.
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Caption: Reaction pathway for the synthesis of ammonium hexachloroosmate(IV) from osmium

tetroxide.
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Caption: General experimental workflow for the synthesis and purification of ammonium

hexachloroosmate(IV).

Safety and Handling
Osmium Tetroxide: OsO₄ is highly toxic, volatile, and a strong oxidizing agent. It can cause

severe irritation to the eyes, skin, and respiratory tract. All handling must be performed in a

certified fume hood with appropriate PPE.

Hydrochloric Acid: Concentrated HCl is corrosive and can cause severe burns. Handle with

care and appropriate PPE.

Ammonium Hexachloroosmate(IV): The product itself should be handled with care, avoiding

inhalation of dust and contact with skin and eyes.

Always consult the Safety Data Sheet (SDS) for all reagents before commencing any

experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sites.lsa.umich.edu [sites.lsa.umich.edu]

2. api.pageplace.de [api.pageplace.de]

3. umsl.edu [umsl.edu]

4. umsl.edu [umsl.edu]

To cite this document: BenchChem. [Synthesis of Ammonium Hexachloroosmate(IV): A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076923#synthesis-of-ammonium-hexachloroosmate-
iv]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b076923?utm_src=pdf-custom-synthesis
https://sites.lsa.umich.edu/jbuss/wp-content/uploads/sites/811/2020/08/inorganic-synthesis08-1.pdf
https://api.pageplace.de/preview/DT0400.9780323161299_A23652435/preview-9780323161299_A23652435.pdf
https://www.umsl.edu/~chickosj/202/Gmelin%20lecture.pdf
https://www.umsl.edu/~chickosj/202/Gmelin.pdf
https://www.benchchem.com/product/b076923#synthesis-of-ammonium-hexachloroosmate-iv
https://www.benchchem.com/product/b076923#synthesis-of-ammonium-hexachloroosmate-iv
https://www.benchchem.com/product/b076923#synthesis-of-ammonium-hexachloroosmate-iv
https://www.benchchem.com/product/b076923#synthesis-of-ammonium-hexachloroosmate-iv
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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